Cas no 125974-24-5 (L-Cysteine, methylester, ethylcarbamate (ester) (9CI))
125974-24-5 structure
Product Name:L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
CAS No:125974-24-5
MF:C7H14N2O3S
MW:206.262660503387
CID:236358
PubChem ID:180414
Update Time:2025-04-19
L-Cysteine, methylester, ethylcarbamate (ester) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
- methyl (2R)-2-amino-3-(ethylcarbamoylsulfanyl)propanoate
- DTXSID20155021
- L-Cysteine, methyl ester, ethylcarbamate (ester)
- 125974-24-5
-
- Inchi: 1S/C7H14N2O3S/c1-3-9-7(11)13-4-5(8)6(10)12-2/h5H,3-4,8H2,1-2H3,(H,9,11)/t5-/m0/s1
- InChI Key: XWTQHHFTVKWOSQ-YFKPBYRVSA-N
- SMILES: S(C(NCC)=O)C[C@@H](C(=O)OC)N
Computed Properties
- Exact Mass: 206.07262
- Monoisotopic Mass: 206.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 81.42
L-Cysteine, methylester, ethylcarbamate (ester) (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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